CVFm (Cobra Venom Factor)
CVFm (Cobra Venom Factor)
It is a non-toxic, complement-activating component of cobra venom. Purified from Naja melanoleuca venom, a non-CITES Naja species. Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits with molecular masses respectively of about 70, 50, and 30 kDa, the two large subunits being glycosylated. From Naja melanoleuca venom.
It is a structural and functional analog of complement component C3b, the activated form of C3. It binds factor B (CFB), which is subsequently cleaved by factor D (CFD) to form the bimolecular complex CVF/Bb. CVF/Bb is a C3/C5 convertase that cleaves both complement components C3 and C5. Structurally, it resembles the C3b degradation product C3c, which is not able to form a C3/C5 convertase. Unlike C3b/Bb, CVF/Bb is a stable complex and completely resistant to the actions of complement regulatory factors H (CFH) and I (CFI). Therefore, CVF continuously activates complement resulting in the depletion of complement activity.,Field of use: It is used for immuno-suppression, decomplementing blood in vivo & in vitro, its dosage for mice is about 1µg per gram of body weight.
CVFm (Cobra Venom Factor) is a non-toxic, complement-activating component of cobra venom. Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits with molecular masses respectively of about 70, 50, and 30 kDa, the two large subunits being glycosylated. From Naja melanoleuca venom. A structural and functional analogue of complement component C3 which will bind factor B and is then cleaved by factor D to form a C3/C5 convertase, CVF,Bb. Its potency is probably due to insensitivity to human C3b inactivator. It is used experimentally to deplete the complement system. Field of use: It
It is a structural and functional analog of complement component C3b, the activated form of C3. It binds factor B (CFB), which is subsequently cleaved by factor D (CFD) to form the bimolecular complex CVF/Bb. CVF/Bb is a C3/C5 convertase that cleaves both complement components C3 and C5. Structurally, it resembles the C3b degradation product C3c, which is not able to form a C3/C5 convertase. Unlike C3b/Bb, CVF/Bb is a stable complex and completely resistant to the actions of complement regulatory factors H (CFH) and I (CFI). Therefore, CVF continuously activates complement resulting in the depletion of complement activity.,Field of use: It is used for immuno-suppression, decomplementing blood in vivo & in vitro, its dosage for mice is about 1µg per gram of body weight.
CVFm (Cobra Venom Factor) is a non-toxic, complement-activating component of cobra venom. Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits with molecular masses respectively of about 70, 50, and 30 kDa, the two large subunits being glycosylated. From Naja melanoleuca venom. A structural and functional analogue of complement component C3 which will bind factor B and is then cleaved by factor D to form a C3/C5 convertase, CVF,Bb. Its potency is probably due to insensitivity to human C3b inactivator. It is used experimentally to deplete the complement system. Field of use: It
Brand Name:
Vulcanchem
CAS No.:
308067-24-5
VCID:
VC0013089
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Molecular Formula:
Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits
Molecular Weight:
~ 150 kDa
CVFm (Cobra Venom Factor)
CAS No.: 308067-24-5
Cat. No.: VC0013089
Molecular Formula: Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits
Molecular Weight: ~ 150 kDa
Purity: ≥ 95% (HPLC)
* For research use only. Not for human or veterinary use.
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| Description | It is a non-toxic, complement-activating component of cobra venom. Purified from Naja melanoleuca venom, a non-CITES Naja species. Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits with molecular masses respectively of about 70, 50, and 30 kDa, the two large subunits being glycosylated. From Naja melanoleuca venom. It is a structural and functional analog of complement component C3b, the activated form of C3. It binds factor B (CFB), which is subsequently cleaved by factor D (CFD) to form the bimolecular complex CVF/Bb. CVF/Bb is a C3/C5 convertase that cleaves both complement components C3 and C5. Structurally, it resembles the C3b degradation product C3c, which is not able to form a C3/C5 convertase. Unlike C3b/Bb, CVF/Bb is a stable complex and completely resistant to the actions of complement regulatory factors H (CFH) and I (CFI). Therefore, CVF continuously activates complement resulting in the depletion of complement activity.,Field of use: It is used for immuno-suppression, decomplementing blood in vivo & in vitro, its dosage for mice is about 1µg per gram of body weight. CVFm (Cobra Venom Factor) is a non-toxic, complement-activating component of cobra venom. Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits with molecular masses respectively of about 70, 50, and 30 kDa, the two large subunits being glycosylated. From Naja melanoleuca venom. A structural and functional analogue of complement component C3 which will bind factor B and is then cleaved by factor D to form a C3/C5 convertase, CVF,Bb. Its potency is probably due to insensitivity to human C3b inactivator. It is used experimentally to deplete the complement system. Field of use: It |
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| CAS No. | 308067-24-5 |
| Molecular Formula | Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits |
| Molecular Weight | ~ 150 kDa |
| Appearance | Lyophilized |
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